Cas no 25376-51-6 (Benzene, fluorodinitro-)

• Product Name: Benzene, fluorodinitro-
• CAS No: 25376-51-6
• MF: C₆H₃FN₂O₄
• MW: 186.09742474556
• CID: 1425356
• PubChem ID: 15556753
• Update Time: 2025-04-20

Benzene, fluorodinitro- Chemical and Physical Properties

Names and Identifiers

• Benzene, fluorodinitro-
• 1-fluoro-2,3-dinitrobenzene
• DTXSID60574095
• SCHEMBL98247
• 25376-51-6

• Inchi： 1S/C6H3FN2O4/c7-4-2-1-3-5(8(10)11)6(4)9(12)13/h1-3H
• InChI Key： KFTBCJUZVUOWRL-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 186.00769
• Monoisotopic Mass: 186.00768474g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 91.6Ų

Experimental Properties

• PSA: 86.28